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CAS No.: 71277-78-6
Cat. No.: B1326314
Get Quote
Abstract

This application note details a robust, scalable protocol for the extraction of Glycyrrhizic Acid
(GA) from Glycyrrhiza glabra (Licorice) roots and its subsequent conversion and isolation as
Trisodium Glycyrrhizate.[1] Unlike standard monoammonium salt extractions, the isolation of
the trisodium salt requires precise stoichiometric control and pH management to ensure
complete neutralization of the tricarboxylic aglycone-sugar complex. This guide integrates
green chemistry principles with industrial purification techniques, validated by HPLC-PDA
analysis.

Introduction

Trisodium glycyrrhizate (

) is the fully neutralized sodium salt of glycyrrhizic acid. While the monoammonium salt (MAG)
Is commonly used as a sweetener, the trisodium form is preferred in specific pharmaceutical
and cosmetic applications due to its high water solubility and stability in neutral-to-alkaline
formulations.
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The molecule possesses three carboxylic acid groups: two on the glucuronic acid moiety and
one on the aglycone (glycyrrhetic acid) structure. Successful isolation requires a "Catch-and-
Release" strategy: extracting the glycoside in its soluble form, precipitating it as the insoluble
free acid to remove impurities, and finally regenerating the salt form under controlled
conditions.

Pre-Analytical Considerations
Raw Material Quality

e Source: Roots and stolons of Glycyrrhiza glabra or G. uralensis.

» Particle Size: Grind roots to 20—40 mesh. Ultra-fine powder (<60 mesh) can cause column
clogging and filtration difficulties due to starch gelatinization.

e Target Content: >3.0% Glycyrrhizic acid (w/w).[1][2]

Solvent Selection Logic

Solvent System Efficacy Green Score Application

Primary extraction
Water (pH 8-9) High Excellent (solubilizes GA as

carboxylate).

Reduces extraction of
) water-soluble
Ethanol/Water (30:70)  High Good )
polysaccharides

(starch/pectin).

Used for
) ) ] ) recrystallization
Glacial Acetic Acid High Poor ] ] ) ]
(industrial); avoided in

this protocol for safety.

Essential for
] S precipitation
Sulfuric Acid (dilute) N/A Moderate )
(protonation of

carboxyls).
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Workflow Overview

The following diagram illustrates the critical path from raw biomass to the isolated trisodium
salt.
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Caption: Process flow for the isolation of Trisodium Glycyrrhizate, highlighting the critical
acid-precipitation purification step.

Experimental Protocols

Protocol A: Extraction and Purification of Glycyrrhizic
Acid (Precursor)

Objective: To isolate high-purity Glycyrrhizic Acid (GA) free from flavonoids and
polysaccharides.

Reagents:

Ethanol (95%)

Sulfuric Acid (

), 20% viv

Ammonium Hydroxide (

), 25%

Deionized Water

Step-by-Step Methodology:

o Extraction:

o

Suspend 100 g of Licorice root powder in 800 mL of 30% Ethanol/Water solution.

[¢]

Adjust pH to 8.0-9.0 using dilute

(GA is soluble as an ammonium salt).

[e]

Extract at 50°C for 4 hours with continuous stirring.

[e]

Note: Avoid boiling, as this extracts excessive starch and hydrolyzes the glycoside.

o Filtration:
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o Filter the slurry through a Buchner funnel (Whatman No. 1). Wash the marc (residue) with
100 mL fresh solvent. Combine filtrates.

e Concentration:

o Concentrate the filtrate under vacuum (Rotary Evaporator, 50°C) to approximately 25% of
the original volume to remove ethanol.

e Acid Precipitation (The "Catch"):

[e]

Cool the aqueous concentrate to 4°C.

o

Slowly add 20%

dropwise with vigorous stirring until pH reaches 1.5-2.0.

[¢]

Mechanism:[3][4] At this pH, the carboxyl groups are protonated (

), rendering GA insoluble.

[¢]

Allow the precipitate to settle overnight at 4°C.
e Washing:

o Centrifuge (4000 rpm, 15 min) to collect the brownish precipitate.

o Wash the pellet 3x with ice-cold acidic water (pH 2) to remove soluble salts and sugars.
o Secondary Purification (Optional but Recommended):

o Dissolve the wet pellet in 200 mL Acetone.

o Filter to remove insoluble polysaccharides/proteins.

o Evaporate acetone to obtain purified Crude GA.

Protocol B: Synthesis of Trisodium Glycyrrhizate

Objective: To convert the purified free acid into the trisodium salt with precise stoichiometry.
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Reagents:
o Purified Glycyrrhizic Acid (from Protocol A)
e Sodium Hydroxide (NaOH), 1.0 M Standardized Solution
e Methanol (HPLC grade)[5]
Step-by-Step Methodology:
e Preparation:
o Determine the dry weight of the purified GA. Calculate the theoretical moles of GA (MW
822.9 g/mol).
 Dissolution:
o Suspend the GA in a minimum volume of 50% Ethanol/Water.

o Neutralization:

[e]

Monitor pH continuously with a calibrated pH meter.

o

Slowly titrate with 1.0 M NaOH.

[¢]

Target: The goal is to neutralize all three carboxyl groups.

[e]

Endpoint: Adjust pH to 7.5-8.0.

[e]

Caution: Do not exceed pH 9.0, as alkaline hydrolysis can cleave the glycosidic bond,
removing the sugar moiety (forming Glycyrrhetinic acid).

¢ Isolation:

o Method 1 (Crystallization): Add excess Ethanol (ratio 1:5) to the neutralized solution to
induce crystallization of the sodium salt. Cool to -20°C.
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o Method 2 (Lyophilization): Freeze-dry the aqueous solution directly. This yields a fluffy
white powder, highly soluble in water.

Quality Control & Characterization
HPLC Validation Method

Verify the purity of the final Trisodium Glycyrrhizate using the following validated parameters.

Parameter Condition

C18 Reverse Phase (e.g., Agilent Zorbax SB-

Column
C18, 250 x 4.6 mm, 5 um)
Mobile Phase Acetonitrile : 1% Acetic Acid in Water (40:60 v/v)
Flow Rate 1.0 mL/min
Detection UV-Vis / PDA at 254 nm
Injection Vol 10 pyL
Retention Time ~12-15 min (varies by column)

Acceptance Criteria:
e Purity: >95% (Area normalization).
o Appearance: White to pale yellow crystalline powder.

e pH (1% solution): 7.0 — 8.5.

Troubleshooting Guide (Self-Validating)
e |Issue: Low Yield during Precipitation.
o Cause: pH not low enough.

o Fix: Ensure pH is < 2.0. Glycyrrhizic acid is partially soluble at pH 3-4.

e |Issue: Sticky/Gummy Precipitate.
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o Cause: High sugar/starch content.

o Fix: Increase the ethanol ratio in the initial extraction or perform a pre-wash of the root
powder with cold water (discarding the wash).

e |ssue: Dark Color in Final Product.
o Cause: Oxidation of phenolic impurities.

o Fix: Include an activated charcoal filtration step while the GA is dissolved in Acetone
(Protocol A, Step 6).
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PubChem Compound Summary for CID 14837466, Trisodium glycyrrhizinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2635700/
https://www.researchgate.net/publication/246931271_Obtaining_Glycyrrhizic_Acid_and_Its_Practically_Useful_Salts_from_a_Commercial_Licorice_Root_Extract
https://www.researchgate.net/publication/246931271_Obtaining_Glycyrrhizic_Acid_and_Its_Practically_Useful_Salts_from_a_Commercial_Licorice_Root_Extract
https://www.benchchem.com/product/b1326314?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/246931271_Obtaining_Glycyrrhizic_Acid_and_Its_Practically_Useful_Salts_from_a_Commercial_Licorice_Root_Extract
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 2.researchgate.net [researchgate.net]

e 3. TRISODIUM GLYCYRRHIZATE [drugs.ncats.io]

e 4.researchgate.net [researchgate.net]

e 5. padproject.nd.edu [padproject.nd.edu]

e 6. Extraction of Glycyrrhizic Acid and Glabridin from Licorice - PMC [pmc.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Application Note: Extraction and Isolation of Trisodium
Glycyrrhizate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1326314/docs#application-note-extraction-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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